molecular formula C12H13BrN4O2S B6426966 2-[1-(4-bromobenzenesulfonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole CAS No. 2198991-49-8

2-[1-(4-bromobenzenesulfonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole

Cat. No. B6426966
CAS RN: 2198991-49-8
M. Wt: 357.23 g/mol
InChI Key: MYVZAHARBCUADZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[1-(4-bromobenzenesulfonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole” contains several functional groups. The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The bromobenzenesulfonyl group is a sulfonyl compound, which is often used as a protecting group in organic synthesis. The 1,2,3-triazole ring is a five-membered aromatic ring, containing two nitrogen atoms, and is a common motif in many pharmaceuticals and agrochemicals .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the bromobenzenesulfonyl group, and the 1,2,3-triazole ring. The stereochemistry of the molecule could be influenced by the spatial orientation of these groups .


Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the bromine atom in the bromobenzenesulfonyl group could potentially undergo nucleophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase the compound’s molecular weight and potentially its lipophilicity .

Future Directions

The potential applications of this compound would depend on its biological activity. If it exhibits promising activity, it could be further optimized and developed into a drug candidate .

properties

IUPAC Name

2-[1-(4-bromophenyl)sulfonylpyrrolidin-3-yl]triazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13BrN4O2S/c13-10-1-3-12(4-2-10)20(18,19)16-8-5-11(9-16)17-14-6-7-15-17/h1-4,6-7,11H,5,8-9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MYVZAHARBCUADZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1N2N=CC=N2)S(=O)(=O)C3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13BrN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[1-(4-bromobenzenesulfonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.